Cas no 80-60-4 (2-Aminobutyric acid)

2-Aminobutyric acid structure
2-Aminobutyric acid structure
Product Name:2-Aminobutyric acid
CAS No:80-60-4
MF:C4H9NO2
MW:103.119761228561
CID:81695
PubChem ID:6657
Update Time:2025-04-18

2-Aminobutyric acid Chemical and Physical Properties

Names and Identifiers

    • 2-Aminobutyric acid
    • DL-2-AMINOBUTYRIC ACID
    • 2-AMINOBUTANOIC ACID
    • 2-azanylbutanoic acid
    • AABA
    • a-Aminobutyric Acid
    • Butyrine
    • C2H5CH(NH2)COOH
    • D-2-aminobutyric acid
    • D-2-amino-n-butanoic acid
    • H-DL-ABU-OH
    • N-Acetoacetbenzylamine
    • N-Acetoacetobenzylamine
    • ALPHA-AMINOBUTYRIC ACID
    • DL-2-Aminobutyric acid, Vetec(TM) reagent grade, 98%
    • .ALPHA.-AMINOBUTYRIC ACID [MI]
    • dl-alpha-aminobutyric acid
    • 2-AMINOBUTYRIC ACID, DL-
    • NSC97060
    • FT-0661631
    • DL-.alpha.-Amino-n-butyric acid
    • NSC-3251
    • NSC-97060
    • DL-alpha-Amino-n-butyric acid
    • FT-0625389
    • NSC3251
    • d,l-2-aminobutyric acid
    • Butyric acid, 2-amino-
    • FT-0661632
    • F8889-0487
    • .ALPHA.-AMINOBUTYRIC ACID, DL-
    • DL-alpha-Amino-n-butyric acid (beta-form)
    • AKOS000201117
    • SY005223
    • A-5210
    • AMINOBUTYRIC ACID,-2-, ALPHA
    • SCHEMBL23958
    • 4D86307C-8B58-428C-BB29-5FE70D44669A
    • 2-aminobutyric acid, dl
    • FT-0602481
    • 2-Aminobutanoic acid, (L)- #
    • l-2-aminobutanoic acid
    • BCP04716
    • L-.alpha.-Amino-n-butyric acid
    • A0280
    • EINECS 201-296-6
    • DL-.alpha.-Amino-n-butyric acid (.beta.-form)
    • Butanoic acid, amino-
    • Butyric acid, 2-amino-, L-
    • 28805-76-7
    • SY002291
    • DL-2-Amino-n-butyric acid
    • L-.alpha.-Aminobutyrate
    • DL-2-Aminobutyric acid, ReagentPlus(R), 99%
    • DL-A-Amino-n-Butyric Acid
    • Butanoic acid, 2-amino-
    • Butanoic acid, 2-amino-, (.+-.)-
    • 80-60-4
    • 2-AMINO-N-BUTYRIC ACID
    • AB00928
    • L-.alpha.-Aminobutyric acid
    • AS-11292
    • AM20090360
    • .ALPHA.-AMINOBUTYRIC ACID
    • FT-0601401
    • CHEBI:35621
    • EN300-21289
    • 2835-81-6
    • DL-.alpha.-Aminobutyric acid
    • NSC 3251
    • SB33762
    • M01290
    • l(+)-2-aminobutyric acid
    • alpha-Amino-n-butyric acid
    • CHEMBL55242
    • 1276197-51-3
    • EINECS 220-616-5
    • 8306QPJ19P
    • DL-2-Aminobutanoic acid
    • DL-2-Aminobutyric-D6 acid
    • AI3-15284
    • NS00014651
    • DTXSID90862679
    • DL-2-Aminobutyric acid, puriss., >=99.0% (NT)
    • Butyric acid, 2-amino-, DL-
    • DL-2- AMINOBUTYRIC ACID
    • MFCD00008093
    • 2-amino-butyric acid
    • UNII-8306QPJ19P
    • CS-W011306
    • Q285687
    • FT-0611236
    • AKOS016050533
    • Homoalanine
    • L-2-Aminobutyric Acid-d6
    • A22744
    • Z104495144
    • HY-W010590
    • SY001956
    • NS00096417
    • bmse000390
    • AMINOBUTYRIC ACID, ALPHA
    • Inchi: 1S/C4H9NO2/c1-2-3(5)4(6)7/h3H,2,5H2,1H3,(H,6,7)
    • InChI Key: QWCKQJZIFLGMSD-UHFFFAOYSA-N
    • SMILES: OC(C(CC)N)=O

Computed Properties

  • Exact Mass: 103.06300
  • Monoisotopic Mass: 103.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 72.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _2.5
  • Topological Polar Surface Area: 63.3A^2

Experimental Properties

  • Density: 1.1602 (rough estimate)
  • Melting Point: 291 °C (dec.)(lit.)
  • Boiling Point: 193.35°C (rough estimate)
  • Flash Point: 83.93ºC
  • Refractive Index: 1.4183 (estimate)
  • PSA: 63.32000
  • LogP: 0.50860
  • pka: 2.29(at 25℃)

2-Aminobutyric acid Security Information

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